Cas no 89237-57-0 (Spiro[4.4]non-3-en-2-one, 3-ethyl-4-methyl-)
89237-57-0 structure
Product Name:Spiro[4.4]non-3-en-2-one, 3-ethyl-4-methyl-
CAS No:89237-57-0
MF:C12H18O
MW:178.270723819733
CID:607430
PubChem ID:13181039
Update Time:2025-04-19
Spiro[4.4]non-3-en-2-one, 3-ethyl-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Spiro[4.4]non-3-en-2-one, 3-ethyl-4-methyl-
- 3-ethyl-4-methylspiro[4.4]non-3-en-2-one
- 89237-57-0
- DTXSID40525186
-
- Inchi: 1S/C12H18O/c1-3-10-9(2)12(8-11(10)13)6-4-5-7-12/h3-8H2,1-2H3
- InChI Key: OBCUBELPBWKFTC-UHFFFAOYSA-N
- SMILES: O=C1C(CC)=C(C)C2(C1)CCCC2
Computed Properties
- Exact Mass: 178.135765193g/mol
- Monoisotopic Mass: 178.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 17.1Ų
Spiro[4.4]non-3-en-2-one, 3-ethyl-4-methyl- Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
89237-57-0 (Spiro[4.4]non-3-en-2-one, 3-ethyl-4-methyl-) Related Products
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